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CAS No.: 23304-08-7
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Introduction: Methenamine-d12, the fully deuterated isotopologue of Methenamine (also known

as hexamethylenetetramine), is a critical analytical tool in pharmaceutical research and

development. Its primary application lies in its use as an internal standard for the quantification

of Methenamine in biological matrices via mass spectrometry-based assays.[1][2] The

substitution of all twelve hydrogen atoms with deuterium provides a distinct mass shift, enabling

precise differentiation from the non-labeled analyte without significantly altering its chemical

behavior. This guide provides a comprehensive overview of the core physical and chemical

characteristics of Methenamine-d12, offering field-proven insights and detailed methodologies

for its characterization.

Chemical Identity and Structure
Methenamine-d12 is a heterocyclic organic compound with a cage-like adamantane structure,

where four nitrogen atoms replace the methine groups of adamantane.[3][4] The molecule's

high degree of symmetry is a defining feature.
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Chemical Name: 2,2,4,4,6,6,8,8,9,9,10,10-dodecadeuterio-1,3,5,7-

tetrazatricyclo[3.3.1.1³,⁷]decane[5]

Common Synonyms: Hexamethylenetetramine-d12, Urotropine-d12

CAS Number: 23304-08-7[1]

Molecular Formula: C₆N₄D₁₂[1]

Molecular Weight: 152.26 g/mol [1][5]

Caption: Adamantane-like cage structure of Methenamine-d12.

Physical and Chemical Properties
The physical properties of Methenamine-d12 are largely comparable to its non-deuterated

analogue, Methenamine. The kinetic isotope effect, while significant in reaction mechanisms,

has a minimal impact on bulk physical properties such as melting point and solubility.

Property Value Source(s)

Appearance
White crystalline solid or

powder.
[6][7]

Melting Point

Sublimes at approximately

260-280 °C with some

decomposition (data for non-

deuterated Methenamine).

[4][8][9]

Boiling Point Not applicable (sublimes). [3]

Solubility

Highly soluble in water.

Soluble in methanol and

chloroform. Slightly soluble in

ethanol and acetone.

Practically insoluble in ether

and petroleum ether (data for

non-deuterated Methenamine).

[3][9]

Isotopic Purity Typically ≥98 atom % D. [2]
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Stability and Storage
Proper handling and storage are paramount to maintaining the integrity of this analytical

standard.

Storage Conditions: For long-term stability, Methenamine-d12 should be stored in a tightly

sealed container in a cool, dry, and well-ventilated area.[10] Some suppliers recommend

refrigeration (2-8°C).

Stability: The compound is stable under recommended storage conditions. However, it is

advisable to re-analyze for chemical purity if stored for extended periods (e.g., over three

years).[2]

Hygroscopicity: Methenamine is known to be hygroscopic, and it is presumed that

Methenamine-d12 shares this property.[7] Therefore, exposure to moisture should be

minimized.

Analytical Characterization
A suite of analytical techniques can be employed to confirm the identity, purity, and isotopic

enrichment of Methenamine-d12. The following protocols are based on established methods for

Methenamine and are directly applicable to its deuterated analogue, with expected shifts in

mass-to-charge ratios and vibrational frequencies.

Mass Spectrometry
Mass spectrometry is the definitive technique for confirming the molecular weight and isotopic

enrichment of Methenamine-d12.

Experimental Protocol (Electron Ionization - Mass Spectrometry - EI-MS):

Sample Preparation: Dissolve a small amount of Methenamine-d12 in a suitable volatile

solvent, such as methanol.

Instrumentation: Introduce the sample into the mass spectrometer via a direct insertion

probe or gas chromatography (GC) inlet.
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Analysis: Acquire the mass spectrum. The molecular ion ([M]⁺) for Methenamine-d12 is

expected at m/z 152. The fragmentation pattern will be analogous to that of non-deuterated

Methenamine, with fragments shifted by the appropriate number of deuterium atoms.

Isotopic Purity Assessment: The relative intensities of the molecular ion peak (m/z 152) and

any peaks corresponding to lower deuteration levels (e.g., m/z 151 for d11) can be used to

calculate the isotopic purity.

Sample Introduction Mass Analysis Data Output

Sample (Methenamine-d12) Ion Source (EI) Mass Analyzer Detector Mass Spectrum (m/z 152)

Click to download full resolution via product page

Caption: Workflow for Mass Spectrometric analysis of Methenamine-d12.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for structural elucidation. For Methenamine-d12, ¹H NMR

is used to confirm the absence of protons, while ¹³C and ²H (Deuterium) NMR can confirm the

carbon framework and the sites of deuteration.

Experimental Protocol (¹³C NMR):

Sample Preparation: Dissolve an adequate amount of Methenamine-d12 in a deuterated

solvent (e.g., CDCl₃).

Instrumentation: Acquire the ¹³C NMR spectrum on a high-field NMR spectrometer.

Analysis: Due to the high symmetry of the molecule, a single signal is expected for the six

equivalent methylene carbons. For non-deuterated Methenamine in CDCl₃, this signal

appears at approximately 74.8 ppm.[3] A similar chemical shift is expected for Methenamine-

d12, though the signal will be a multiplet due to coupling with deuterium.

Infrared (IR) Spectroscopy
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IR spectroscopy provides information about the vibrational modes of the molecule. The

substitution of hydrogen with deuterium will result in a noticeable shift of C-D stretching and

bending frequencies to lower wavenumbers compared to the C-H vibrations in non-deuterated

Methenamine.

Experimental Protocol (FTIR):

Sample Preparation: Prepare a KBr pellet containing a small amount of Methenamine-d12 or

analyze the neat powder using an attenuated total reflectance (ATR) accessory.

Instrumentation: Acquire the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer.

Analysis: Compare the obtained spectrum with that of non-deuterated Methenamine. The

characteristic C-H stretching vibrations in Methenamine (around 2850-3000 cm⁻¹) will be

absent and replaced by C-D stretching vibrations at lower frequencies (approximately 2100-

2250 cm⁻¹).

Conclusion
Methenamine-d12 is a well-characterized and stable isotopically labeled compound that is

indispensable for quantitative bioanalytical studies of Methenamine. Its physical characteristics

are very similar to its non-deuterated counterpart, with the key difference being its increased

molecular weight. The analytical techniques outlined in this guide provide a robust framework

for the verification of its identity, purity, and isotopic enrichment, ensuring its suitability as an

internal standard in regulated and research environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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